5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C20H16N2O2S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (5E)-5-[(2E)-2-(3-ethyl-1,3-benzoxazol-2-ylidene)ethylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H16N2O2S2/c1-2-21-15-10-6-7-11-16(15)24-18(21)13-12-17-19(23)22(20(25)26-17)14-8-4-3-5-9-14/h3-13H,2H2,1H3/b17-12+,18-13+
• InChI Key: KHCYVJJRVIYFQI-PWDIZTEBSA-N
• Isomeric SMILES: CCN\1C2=CC=CC=C2O/C1=C/C=C/3\C(=O)N(C(=S)S3)C4=CC=CC=C4
• SMILES: CCN1C2=CC=CC=C2OC1=CC=C3C(=O)N(C(=S)S3)C4=CC=CC=C4

Description

5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one, also known as EBTT, is a synthetic compound that has been of interest to researchers due to its potential use in various scientific applications. EBTT is a thiazolidinone derivative, and its unique structure makes it a promising candidate for use in different areas of research.

Mechanism of Action

The mechanism of action of 5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. This compound has also been shown to exhibit antioxidant activity, which may contribute to its potential anticancer effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to exhibit anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its unique structure, which makes it a promising candidate for use in various research applications. However, one limitation is that the synthesis of this compound can be complex and time-consuming, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on 5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one, including its potential use in the development of new materials for use in electronic devices, as well as its potential use in the development of new anticancer agents. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various areas of research.

Synthesis Methods

5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one can be synthesized through a multi-step process that involves the reaction of 2-aminothiophenol with ethyl bromoacetate, followed by the reaction of the resulting compound with 2-amino-3-ethylbenzoxazole. The final step involves the reaction of the intermediate product with phenyl isothiocyanate, resulting in the formation of this compound.

Scientific Research Applications

5-[2-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)ethylidene]-3-phenyl-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential use in various scientific applications, including its use as a fluorescent probe for the detection of metal ions, as well as its use as a potential anticancer agent. This compound has also been studied for its potential use in the development of new materials for use in electronic devices.